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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of two prominent multi-site contact fungicides,

Fluazinam and Chlorothalonil, assessing their impact on turfgrass health. The following

sections detail their efficacy against key turfgrass diseases, their influence on the turfgrass

microbiome, and potential phytotoxicity, supported by experimental data.

Executive Summary
Both Fluazinam and Chlorothalonil are effective contact fungicides used in turfgrass

management. Experimental data indicates that Fluazinam generally provides superior and

more persistent control of dollar spot, a major turfgrass disease, particularly under conditions

that might compromise the efficacy of other contact fungicides, such as rainfall. Chlorothalonil

is a broad-spectrum fungicide that has been a staple in disease management programs for

decades, valued for its low risk of resistance development. However, its efficacy can be

diminished by rainfall and under high disease pressure. Both fungicides, as contact chemicals,

can impact the soil microbial community, with some studies suggesting these effects are more

pronounced than those of systemic fungicides. Phytotoxicity is a consideration for both, with

specific turfgrass species exhibiting sensitivity under certain conditions.

Efficacy in Turfgrass Disease Control
The control of fungal diseases is a critical aspect of maintaining turfgrass health. This section

compares the performance of Fluazinam and Chlorothalonil against two of the most common
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and damaging turfgrass diseases: dollar spot (Clarireedia jacksonii) and brown patch

(Rhizoctonia solani).

Dollar Spot Control
Fluazinam has demonstrated exceptional efficacy in the control of dollar spot. In a 2019 field

trial on a creeping bentgrass putting green, Fluazinam provided excellent season-long disease

suppression, statistically equal to another commercial standard. In a separate two-year study,

Fluazinam consistently provided the greatest reduction in dollar spot, irrespective of simulated

rainfall events post-application.[1] This study also highlighted that Chlorothalonil was the most

susceptible to losses in efficacy due to rainfall, resulting in the highest disease incidence

among the fungicides tested under those conditions.[1]

Further research has shown that autumn applications of Fluazinam can delay the onset of

dollar spot in the following spring. In a 2022-2023 study, autumn-applied Fluazinam delayed

the appearance of dollar spot by six to nine days compared to untreated plots.

The following table summarizes the results of a field trial comparing the efficacy of Fluazinam
and an untreated control on dollar spot in creeping bentgrass.

Treatment
Application Rate
(per 1000 sq ft)

Mean Number of
Dollar Spot
Lesions (selected
dates)

Mean Turf Quality
Rating (1-9 scale)

Untreated Check N/A 118.8 - 170 3.8 - 3.7

Fluazinam 40SC

Select
0.5 fl oz 0 - 16 6.4 - 7.8

Data adapted from a 2019 field trial conducted at Rutgers University.

Brown Patch Control
Both Fluazinam and Chlorothalonil are recognized as effective preventative treatments for

brown patch. Efficacy ratings compiled from over 1,000 research reports have given both
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fungicides a rating of 3 out of 4 for brown patch control, indicating good to excellent control in

most experiments.[2]

Impact on Soil Microbial Communities
The soil microbiome plays a crucial role in turfgrass health, influencing nutrient cycling and

disease suppression. As contact fungicides, both Fluazinam and Chlorothalonil can have non-

target effects on these microbial communities.

Research suggests that contact fungicides like Chlorothalonil and Fluazinam have a greater

influence on the disease-suppressive capacity of the soil microbiome than penetrant (systemic)

fungicides.[3] Intensive use of these fungicides may lead to a less disease-conducive microbial

environment.[3]

Studies on Chlorothalonil have shown that it can alter the structure of both bacterial and fungal

communities in the soil.[4] It has been observed to inhibit some microbial populations while

enhancing others and can impact soil enzyme activities, such as dehydrogenase and

phosphatase.[4]

Fewer studies have focused specifically on the impact of Fluazinam on turfgrass soil

microbiomes. However, research in other agricultural systems suggests it can have a positive

effect on the microbial communities in the rhizosphere.

Phytotoxicity Profile
Phytotoxicity, or the potential for a substance to cause damage to plants, is an important

consideration in fungicide selection.

Chlorothalonil is known to have phytotoxicity risks on certain turfgrass species. It is generally

not recommended for use on fine fescue due to the potential for turfgrass injury. Additionally,

repeated applications of products containing Chlorothalonil in combination with certain

surfactants have been shown to cause phytotoxicity on creeping bentgrass, especially under

stressful environmental conditions.[4]

Fluazinam is generally considered to have a low risk of phytotoxicity on most turfgrass species

when applied according to label directions.
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Mode of Action
Understanding the mode of action of a fungicide is essential for effective use and resistance

management. Fluazinam and Chlorothalonil have distinct mechanisms by which they inhibit

fungal growth.

Fluazinam: Uncoupling of Oxidative Phosphorylation
Fluazinam acts as a potent uncoupler of oxidative phosphorylation in the mitochondria of

fungal cells. It disrupts the proton gradient across the inner mitochondrial membrane, which is

essential for the production of ATP. This disruption of energy production leads to the inhibition

of spore germination, mycelial growth, and sporulation.
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Caption: Fluazinam's mode of action: uncoupling oxidative phosphorylation.

Chlorothalonil: Multi-Site Inhibition
Chlorothalonil is a multi-site inhibitor that reacts with glutathione and inactivates sulfhydryl-

dependent enzymes within fungal cells. This disrupts various metabolic processes, including

glycolysis, leading to a depletion of cellular energy and ultimately, cell death. Its multi-site

nature makes the development of resistance by fungal pathogens very low.
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Caption: Chlorothalonil's multi-site inhibitory action.

Experimental Protocols
To ensure the reproducibility and validity of fungicide efficacy trials, a standardized

experimental protocol is crucial. The following outlines a general methodology for comparing

fungicides like Fluazinam and Chlorothalonil for turfgrass disease control.

Experimental Design and Plot Establishment
Location: Research should be conducted on a representative turfgrass stand, such as a golf

course fairway or research plot, with a history of the target disease.

Turfgrass Species: Clearly identify the turfgrass species and cultivar (e.g., 'Penncross'

creeping bentgrass).

Plot Size: Establish small, manageable plots, typically 3 ft x 5 ft or 5 ft x 5 ft.
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Replication: Use a randomized complete block design with a minimum of three to four

replications for each treatment to ensure statistical validity.

Treatments: Include an untreated control for comparison. Treatments should consist of each

fungicide applied at its labeled rate and potentially at varying rates (e.g., half-rate) and

intervals.

Fungicide Application
Equipment: Apply fungicides using a calibrated CO2-pressurized boom sprayer with

appropriate nozzles to ensure uniform coverage.

Application Volume: A typical application volume is 2 gallons of water per 1,000 sq ft.

Application Timing: For preventative trials, initiate applications before the onset of disease

symptoms, based on historical disease occurrence and favorable environmental conditions.

For curative trials, apply after a certain threshold of disease has been established.

Application Interval: Follow the recommended application intervals for each product, which is

often 14 days for many contact fungicides.

Data Collection and Analysis
Disease Severity: Visually assess disease severity at regular intervals (e.g., every 7 to 14

days). This can be done by counting the number of disease lesions or estimating the

percentage of the plot area affected by the disease.

Turfgrass Quality: Rate the overall turfgrass quality on a scale of 1 to 9, where 1 is dead turf,

9 is excellent, and 6 is considered commercially acceptable.

Phytotoxicity: Visually inspect plots for any signs of phytotoxicity, such as discoloration or

stunting, and rate the severity.

Statistical Analysis: Analyze the collected data using appropriate statistical methods, such as

Analysis of Variance (ANOVA), to determine significant differences between treatments.

The following diagram illustrates a typical workflow for a turfgrass fungicide efficacy trial.
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Caption: Workflow for a turfgrass fungicide efficacy trial.
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Conclusion
Both Fluazinam and Chlorothalonil are valuable tools for managing turfgrass diseases.

Fluazinam demonstrates superior and more resilient control of dollar spot, particularly in

challenging environmental conditions. Chlorothalonil remains a cost-effective, broad-spectrum

option with a low risk of resistance, making it a valuable rotational partner. The choice between

these fungicides will depend on the specific disease pressure, environmental conditions,

turfgrass species, and the overall integrated pest management (IPM) strategy. Further research

directly comparing the long-term impacts of these two fungicides on the turfgrass soil

microbiome and their phytotoxicity on a wider range of turfgrass cultivars would be beneficial

for making even more informed management decisions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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